![molecular formula C25H20N2O3S B1222554 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[[2-(phenylmethyl)-4-quinazolinyl]thio]ethanone](/img/structure/B1222554.png)
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[[2-(phenylmethyl)-4-quinazolinyl]thio]ethanone
Overview
Description
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[2-(phenylmethyl)-4-quinazolinyl]thio]ethanone is a member of quinazolines.
Scientific Research Applications
Anti-inflammatory Activity
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[[2-(phenylmethyl)-4-quinazolinyl]thio]ethanone has been studied in the context of anti-inflammatory activity. A study synthesized various derivatives of this compound and found that some of them exhibited anti-inflammatory properties (Labanauskas et al., 2004).
Anti-Tubercular Agents
Another application of this compound is in the development of anti-tubercular agents. Research has indicated the synthesis of various derivatives that show significant in vitro anti-tubercular activity against the Mycobacterium tuberculosis H37Rv strain (Maurya et al., 2013).
Electrochemical Synthesis
The compound has also been a subject of study in electrochemical synthesis, where it's used in the generation of new arylthiobenzazoles. This process involves electrochemical oxidation and has implications in various chemical syntheses (Amani & Nematollahi, 2012).
Antimicrobial and Antifungal Activity
Further research has been conducted on derivatives of this compound for their antimicrobial and antifungal properties. These studies involve the synthesis of various derivatives and testing their efficacy against different microbial strains (Hadda et al., 2014).
Anticancer Activity
Another significant application is in the field of anticancer research. Derivatives of this compound have been synthesized and evaluated for their anticancer activity against various cell lines, showing promising results (Salem et al., 2020).
properties
Product Name |
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[[2-(phenylmethyl)-4-quinazolinyl]thio]ethanone |
|---|---|
Molecular Formula |
C25H20N2O3S |
Molecular Weight |
428.5 g/mol |
IUPAC Name |
2-(2-benzylquinazolin-4-yl)sulfanyl-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone |
InChI |
InChI=1S/C25H20N2O3S/c28-21(18-10-11-22-23(15-18)30-13-12-29-22)16-31-25-19-8-4-5-9-20(19)26-24(27-25)14-17-6-2-1-3-7-17/h1-11,15H,12-14,16H2 |
InChI Key |
JAOGFJKZKNUZCY-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)CSC3=NC(=NC4=CC=CC=C43)CC5=CC=CC=C5 |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)CSC3=NC(=NC4=CC=CC=C43)CC5=CC=CC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Methyl-2-[4-(4-methylphenyl)sulfonyl-1,4-diazepan-1-yl]-3-quinolinecarbonitrile](/img/structure/B1222479.png)
![9-[2-(1H-benzimidazol-2-yl)ethyl]carbazole](/img/structure/B1222482.png)
![[2-oxo-2-(2-phenylethylamino)ethyl] (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate](/img/structure/B1222484.png)
![1-[4-(4-hydroxyphenyl)-1-piperazinyl]-3-(1H-indol-3-yl)-1-propanone](/img/structure/B1222486.png)
